2,8-Dimethyldibenzofuran
Cat. No. B8298867
M. Wt: 196.24 g/mol
InChI Key: UQWZLNDZKILIMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04042603
Procedure details
This example was carried out under the same conditions as in Example 1 except that 15.0 g of 4,4'-dimethyldiphenyl ether, 0.038 g (0.15 m. mole) of palladium propionate, 0.015 g (0.15 m. mole) of acetylacetone and 5 ml of ethylene glycol diacetate were employed. As a result, 2.78 g (14 m. moles) of 2,8-dimethyldibenzofuran and 0.78 g (2.0 m. moles) of the dimer also obtained.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][C:9]2[CH:14]=[CH:13][C:12]([CH3:15])=[CH:11][CH:10]=2)=[CH:4][CH:3]=1.C(CC(=O)C)(=O)C.C(OCCOC(=O)C)(=O)C>C([O-])(=O)CC.[Pd+2].C([O-])(=O)CC>[CH3:1][C:2]1[CH:3]=[CH:4][C:5]2[O:8][C:9]3[CH:14]=[CH:13][C:12]([CH3:15])=[CH:11][C:10]=3[C:6]=2[CH:7]=1 |f:3.4.5|
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Inputs
Step One
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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CC1=CC=C(C=C1)OC2=CC=C(C=C2)C
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Step Two
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Name
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Quantity
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0.015 g
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Type
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reactant
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Smiles
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C(C)(=O)CC(C)=O
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Step Three
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCCOC(C)=O
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Step Four
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Name
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Quantity
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0.038 g
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Type
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catalyst
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Smiles
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C(CC)(=O)[O-].[Pd+2].C(CC)(=O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=CC2=C(OC3=C2C=C(C=C3)C)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.78 g | |
| YIELD: CALCULATEDPERCENTYIELD | 18.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
